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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of refrigerant performance, with a focus on

comparing viable, modern alternatives. While the topic of bromofluoromethane (CH2BrF) is

addressed, its significant environmental hazards preclude it from being a feasible refrigerant.

This document will therefore use bromofluoromethane as a case study to illustrate the critical

importance of environmental impact assessments in refrigerant selection and will then delve

into the performance of current and next-generation refrigerants.

The Unsuitability of Bromofluoromethane as a
Refrigerant
Bromofluoromethane (CH2BrF), a halogenated hydrocarbon, is not a viable refrigerant due to

its high Ozone Depletion Potential (ODP). The presence of bromine in its chemical structure

makes it highly destructive to the stratospheric ozone layer. A single bromine atom is

significantly more effective at destroying ozone than a chlorine atom. For this reason, bromine-

containing compounds have been largely phased out under international agreements like the

Montreal Protocol.

While some historical explorations into its use in refrigeration systems with low Global Warming

Potential (GWP) have been noted, the overriding concern of its ODP makes it an
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environmentally irresponsible choice. The scientific consensus is to move away from ozone-

depleting substances entirely.

Comparison of Modern Refrigerant Alternatives
The focus of modern refrigerant research and application is on substances with zero ODP and

the lowest possible GWP. The following tables provide a comparative overview of key

properties and performance metrics for several leading alternative refrigerants: a

hydrofluorocarbon (HFC), a hydrofluoroolefin (HFO), and two natural refrigerants.

Table 1: Environmental and Safety Properties of
Selected Refrigerants

Property
Bromofluor
omethane
(CH2BrF)

HFC-134a
(Hydrofluor
ocarbon)

HFO-1234yf
(Hydrofluor
oolefin)

R-744
(Carbon
Dioxide)

R-290
(Propane)

ASHRAE

Number
- R-134a R-1234yf R-744 R-290

Ozone

Depletion

Potential

(ODP)

0.73 0 0 0 0

Global

Warming

Potential

(GWP, 100-

yr)

Not available 1430 <1 1 ~3

ASHRAE

Safety

Classification

Not Classified

A1 (Non-

flammable,

Lower

Toxicity)

A2L (Lower

Flammability,

Lower

Toxicity)

A1 (Non-

flammable,

Lower

Toxicity)

A3 (Higher

Flammability,

Lower

Toxicity)

Table 2: Thermodynamic and Performance Properties of
Selected Refrigerants
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Property HFC-134a HFO-1234yf R-744 (CO2)
R-290
(Propane)

Boiling Point (°C) -26.1 -29.5 -78.4 (sublimes) -42.1

Critical

Temperature (°C)
101.1 94.7 31.1 96.7

Critical Pressure

(MPa)
4.06 3.38 7.38 4.25

Operating

Pressure (at

25°C)

Moderate Moderate Very High Moderate

Coefficient of

Performance

(COP)

~3.5 - 4.5 ~3.4 - 4.4
~2.5 - 3.5

(transcritical)
~3.8 - 4.8

Volumetric

Cooling Capacity

(kJ/m³)

High
Slightly Lower

than R-134a
Very High High

* Typical values, can vary significantly with operating conditions.

Experimental Protocols for Refrigerant Performance
Evaluation
The evaluation of a refrigerant's performance is conducted through standardized experimental

procedures. The following are detailed methodologies for key experiments.

Vapor Compression Refrigeration System Performance
Test
Objective: To determine the Coefficient of Performance (COP) and cooling capacity of a

refrigerant in a vapor compression cycle.

Apparatus:
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A vapor compression refrigeration test rig, consisting of:

Compressor (hermetically sealed)

Condenser (air-cooled or water-cooled)

Expansion device (capillary tube or thermostatic expansion valve)

Evaporator (located within a calorimeter)

Calorimeter: An insulated chamber with a known heat load (e.g., an electric heater).

Instrumentation:

Pressure transducers (at the inlet and outlet of the compressor)

Thermocouples (at the inlet and outlet of each component)

Refrigerant mass flow meter

Power meter for the compressor

Voltmeter and Ammeter for the calorimeter heater

Procedure:

The refrigeration system is charged with the refrigerant under investigation.

The system is started, and a constant heat load is applied to the evaporator using the

electric heater in the calorimeter.

The system is allowed to reach a steady state, indicated by stable temperatures and

pressures throughout the cycle.

Once at a steady state, the following data is recorded at regular intervals for a set period:

Suction and discharge pressures of the compressor.
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Temperatures of the refrigerant at the inlet and outlet of the compressor, condenser,

expansion valve, and evaporator.

Mass flow rate of the refrigerant.

Power consumption of the compressor.

Voltage and current supplied to the calorimeter heater.

The experiment is repeated for different operating conditions (e.g., varying evaporator and

condenser temperatures) to evaluate performance across a range of applications.

Data Analysis:

Refrigerating Effect (Qe): Calculated from the enthalpy difference of the refrigerant across

the evaporator and the mass flow rate.

Compressor Work (Wc): Determined from the power meter reading.

Coefficient of Performance (COP): Calculated as the ratio of the refrigerating effect to the

compressor work (COP = Qe / Wc).

Cooling Capacity: The rate of heat removal, typically expressed in kW or Tons of

Refrigeration.

Calorimeter Test for Cooling Capacity
Objective: To precisely measure the cooling capacity of a refrigerant by performing a heat

balance on the evaporator.

Apparatus:

A secondary fluid calorimeter. This consists of an insulated chamber containing a secondary

fluid (e.g., brine or a glycol-water mixture) that is circulated through the evaporator of the

primary refrigeration cycle.

A precisely controlled electric immersion heater within the calorimeter.
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Agitator to ensure uniform temperature of the secondary fluid.

High-precision temperature and power measurement instruments.

Procedure:

The primary refrigeration system containing the test refrigerant is operated to cool the

secondary fluid in the calorimeter.

Simultaneously, the electric immersion heater in the calorimeter is activated to provide a

counteracting heat load.

The power to the heater is adjusted until the temperature of the secondary fluid remains

constant, indicating that the heat being removed by the evaporator is exactly balanced by the

heat being supplied by the heater.

The system is allowed to stabilize under these balanced conditions.

The steady-state power input to the heater is accurately measured. This power input is equal

to the cooling capacity of the refrigerant at the given operating conditions.

Measurements of refrigerant temperatures and pressures at the inlet and outlet of the

evaporator are also recorded to define the operating condition.

Data Analysis:

The Cooling Capacity is directly equal to the power consumed by the immersion heater when

the temperature of the secondary fluid is stable.

Visualizing Experimental Workflows and Logical
Relationships
To better understand the experimental process, the following diagrams illustrate the key

workflows.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Testing

Data Analysis

Select Refrigerant

Charge System

Set Operating Conditions
(Evaporator/Condenser Temp)

Calibrate Instruments

Achieve Steady State

Acquire Data
(T, P, Flow, Power)

Calculate Refrigerating Effect (Qe) Measure Compressor Work (Wc)

Calculate COP = Qe / Wc

Compare Performance

Click to download full resolution via product page

Caption: Workflow for Vapor Compression System Performance Testing.
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Logical Relationships in Refrigerant Evaluation
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Caption: Logical Relationships in Refrigerant Evaluation.

To cite this document: BenchChem. [A Comparative Guide to Refrigerant Performance:
Evaluating Alternatives to Bromofluoromethane]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b051070#evaluating-the-performance-of-
bromofluoromethane-as-a-refrigerant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b051070?utm_src=pdf-body-img
https://www.benchchem.com/product/b051070#evaluating-the-performance-of-bromofluoromethane-as-a-refrigerant
https://www.benchchem.com/product/b051070#evaluating-the-performance-of-bromofluoromethane-as-a-refrigerant
https://www.benchchem.com/product/b051070#evaluating-the-performance-of-bromofluoromethane-as-a-refrigerant
https://www.benchchem.com/product/b051070#evaluating-the-performance-of-bromofluoromethane-as-a-refrigerant
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051070?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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